2,4-dimethoxy-N-(propan-2-yl)aniline

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• SMILES: CC(C)NC1=C(C=C(C=C1)OC)OC
• InChI: InChI=1S/C11H17NO2/c1-8(2)12-10-6-5-9(13-3)7-11(10)14-4/h5-8,12H,1-4H3
• InChIKey: SJPUJXNVARWDGQ-UHFFFAOYSA-N

2,4-Dimethoxy-N-(propan-2-yl)aniline: A Strategic N-Isopropylated Aromatic Amine Building Block for Advanced Organic Synthesis

2,4-Dimethoxy-N-(propan-2-yl)aniline (CAS 1019474-91-9), also known as N-isopropyl-2,4-dimethoxyaniline, is an aromatic amine characterized by two electron-donating methoxy groups on the phenyl ring and a branched isopropyl substituent on the nitrogen atom . This specific substitution pattern confers distinct physicochemical properties, including a calculated LogP of approximately 1.9 and a predicted pKa, which differentiate it from simpler aniline derivatives . It is primarily utilized as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials, where its unique steric and electronic profile is leveraged .

Workflow Medicinal chemistry, agrochemical & material synthesis

Selection N-isopropyl-2,4-dimethoxyaniline scaffold

Use Context Reactions requiring steric & electronic modulation

Why 2,4-Dimethoxy-N-(propan-2-yl)aniline Cannot Be Readily Substituted by Unsubstituted or Less-Substituted Analogs

The presence of both 2,4-dimethoxy and N-isopropyl groups in 2,4-dimethoxy-N-(propan-2-yl)aniline imparts a unique combination of electronic and steric effects that cannot be replicated by simpler analogs like 2,4-dimethoxyaniline (CAS 2735-04-8) or N-isopropylaniline (CAS 768-52-5). The methoxy groups significantly increase the electron density of the aromatic ring, enhancing nucleophilicity for electrophilic aromatic substitution reactions, while the branched N-isopropyl group introduces steric bulk that can modulate reactivity and influence binding conformations in medicinal chemistry applications . Substituting with a less substituted analog (e.g., a primary amine or a linear N-alkyl chain) would lead to altered reaction kinetics, different regioselectivity, and potentially compromised biological activity, as evidenced by comparative studies on similar aniline derivatives [1].

2,4-Dimethoxyaniline (no N-isopropyl) Lacks steric bulk; may shift reaction kinetics and regioselectivity.

N-Isopropylaniline (no methoxy) Lower electron density reduces nucleophilicity for electrophilic aromatic substitution.

Primary amine or linear N-alkyl analogs Altered reactivity and binding conformation; incompatible with target molecular recognition.

• [1] Boschelli, D. H., et al. (2001). Optimization of 4-phenylamino-3-quinolinecarbonitriles as potent inhibitors of Src kinase activity. Journal of Medicinal Chemistry, 44(23), 3965-3977. View Source

Quantitative Differentiation Guide: How 2,4-Dimethoxy-N-(propan-2-yl)aniline Compares to Closest Analogs

Enhanced Lipophilicity and Steric Bulk vs. Unsubstituted 2,4-Dimethoxyaniline

The N-isopropyl substitution on 2,4-dimethoxy-N-(propan-2-yl)aniline results in a substantial increase in lipophilicity compared to the primary amine analog, 2,4-dimethoxyaniline. The calculated LogP for the target compound is 1.90 , while the predicted LogP for 2,4-dimethoxyaniline is 1.05 [1]. This difference of 0.85 LogP units corresponds to an approximately 7-fold increase in partition coefficient, which can significantly impact membrane permeability and bioavailability in drug discovery contexts.

Lipophilicity

Cross-study comparable

Target LogP 1.90 vs. 2,4-dimethoxyaniline 1.05

Supports membrane permeability screening

~7-fold higher partition; predicted values

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	1.90 (Calculated)
Comparator Or Baseline	2,4-Dimethoxyaniline: 1.05 (Predicted)
Quantified Difference	ΔLogP = +0.85 (approx. 7x increase in partition coefficient)
Conditions	Predicted values using ALOGPS and ChemAxon calculators [1] vs. vendor-provided data .

Why This Matters

A higher LogP indicates greater lipophilicity, which is a critical parameter for optimizing drug-like properties such as cell permeability and CNS penetration.

• [1] Human Metabolome Database (HMDB). (2022). Showing metabocard for 2,4-Dimethoxyaniline (HMDB0341250). Retrieved from hmdb.ca. View Source

Modulated Basicity and Reactivity Profile vs. N-Isopropylaniline

The presence of two methoxy groups on the aromatic ring of 2,4-dimethoxy-N-(propan-2-yl)aniline significantly increases its basicity and nucleophilicity compared to the unsubstituted analog, N-isopropylaniline. While the exact pKa of the target compound is not explicitly reported in the primary literature, the pKa of the structurally related 2,4-dimethoxyaniline is predicted to be 5.03-5.14 , and that of N-isopropylaniline is 5.77 [1]. The electron-donating methoxy groups in the target compound are expected to further increase its pKa, making it a stronger base and a more reactive nucleophile than N-isopropylaniline. This is a class-level inference supported by extensive studies on the basicity of substituted anilines, which show that electron-donating groups and increased steric bulk on nitrogen both enhance basicity [2].

Basicity (pKa)

Class-level inference

Expected pKa >5.77; not explicitly reported

Reactivity context requires verification

Electron-donating methoxy groups enhance basicity

Evidence Dimension	Basicity (pKa)
Target Compound Data	Not explicitly reported; expected to be >5.77 based on class-level inference.
Comparator Or Baseline	N-Isopropylaniline: pKa = 5.77 (at 25°C) [1]
Quantified Difference	Quantitative difference unknown; directionality is clear based on electronic effects.
Conditions	pKa values for comparators were obtained from vendor and database sources.

Why This Matters

Increased basicity and nucleophilicity directly impact the compound's reactivity in chemical transformations, such as alkylation, acylation, and cross-coupling reactions, making it a more versatile synthetic intermediate.

• [1] ChemWhat. (n.d.). N-isopropylaniline CAS#: 768-52-5. Retrieved from chemwhat.fr. View Source
• [2] Scite.ai. (n.d.). Basicity and complex formation. Retrieved from scite.ai. View Source

Differentiated Hazard Profile: Lower Inhalation Risk vs. N-Isopropylaniline

The safety data sheets for 2,4-dimethoxy-N-(propan-2-yl)aniline and its close analog N-isopropylaniline reveal a distinct hazard profile. The target compound is classified with the GHS07 pictogram and carries hazard statements for skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335), along with a warning for being harmful if swallowed (H302) . In contrast, N-isopropylaniline carries a "Danger" signal word and is known to induce methemoglobinemia and hematological changes upon exposure, with significant organ pathology observed in rodent studies at concentrations as low as 5 mg/m³ . This difference in toxicological concern, particularly regarding inhalation and systemic toxicity, makes the 2,4-dimethoxy-N-(propan-2-yl)aniline a potentially safer alternative in research and industrial settings where exposure control is a priority.

Hazard Profile

Cross-study comparable

GHS07 (Irritant) vs. Danger/hematotoxic for N-isopropylaniline

Lower handling burden for research settings

Based on SDS and toxicology studies

Evidence Dimension	Toxicity Profile (GHS Classification)
Target Compound Data	GHS07 (Harmful/Irritant); H302, H315, H319, H335 .
Comparator Or Baseline	N-Isopropylaniline: Signal Word "Danger"; H302; Known to induce methemoglobinemia and organ pathology at 5 mg/m³ in rats .
Quantified Difference	Qualitative difference in hazard severity; no quantitative NOAEL/LOAEL available for target compound.
Conditions	Safety data derived from vendor Safety Data Sheets (SDS) and published toxicology studies.

Why This Matters

For procurement decisions, a compound with a less severe hazard profile reduces the need for stringent containment and lowers the overall risk and cost associated with handling, storage, and waste disposal.

Optimal Procurement and Application Scenarios for 2,4-Dimethoxy-N-(propan-2-yl)aniline

Medicinal Chemistry and Drug Discovery: Optimizing ADME Properties

Procurement of 2,4-dimethoxy-N-(propan-2-yl)aniline is strategically advantageous for medicinal chemistry programs aiming to improve the drug-likeness of lead compounds. Its enhanced lipophilicity (LogP = 1.90) compared to 2,4-dimethoxyaniline (LogP = 1.05) makes it a valuable building block for increasing membrane permeability and potentially enhancing blood-brain barrier penetration. This is particularly relevant in the design of CNS-active drugs or in optimizing the absorption and distribution of candidate molecules. The steric bulk of the N-isopropyl group can also be exploited to improve target selectivity and metabolic stability .

Agrochemical Intermediate: Building Herbicides and Pesticides

As an N-isopropylated aniline derivative, this compound serves as a key intermediate in the synthesis of agrochemicals, including herbicides and pesticides . Its specific substitution pattern is crucial for the biological activity of the final product, as seen in the development of acylanilide herbicides like Propachlor . Procuring this specific intermediate ensures the correct steric and electronic profile for the intended active ingredient, which may not be achievable with alternative aniline building blocks.

Advanced Material Synthesis: Fine-Tuning Electronic Properties

The combination of electron-donating methoxy groups and the N-isopropyl moiety makes this compound a useful precursor for the synthesis of specialized materials, such as charge-transporting agents and dyes . The methoxy groups enhance electron density, while the isopropyl group can influence molecular packing and solubility. This dual functionality allows for the fine-tuning of electronic properties in the final material, a level of control that is often not possible with simpler aniline derivatives .

Application

Selection Property

Validation Focus

Medicinal chemistry lead optimization

N-isopropyl dimethoxy scaffold with modulated lipophilicity

Membrane permeability & ADME profiling

Agrochemical intermediate synthesis

Defined steric/electronic pattern for acylanilide herbicides

Herbicide/pesticide activity evaluation

Advanced material precursor

Electron-rich dimethoxy and isopropyl substitution

Charge-transport & dye performance studies